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Compound of Interest

Compound Name:
2-Methoxypyridine-4-

carboximidamide hydrochloride

Cat. No.: B13111560

Get Quote

Introduction & Mechanism of Action
2-Methoxypyridine-4-carboximidamide hydrochloride (CAS: 1679340-93-2) acts as a

competitive inhibitor for enzymes that recognize the guanidinium group of arginine. Its

structural core—a pyridine ring substituted with a methoxy group and a carboximidamide

(amidine) moiety—mimics the physiochemical properties of asymmetric dimethylarginine

(ADMA).

Primary Biological Targets
DDAH Inhibition (Primary Application): The compound competes with ADMA for the active

site of DDAH1/2. Inhibition of DDAH leads to the accumulation of endogenous ADMA, which

subsequently inhibits Nitric Oxide Synthase (NOS), reducing NO production.[1]

Serine Protease Inhibition: The amidine group forms a salt bridge with the Aspartate residue

(Asp189 in trypsin) at the bottom of the S1 specificity pocket of serine proteases (e.g.,

Thrombin, Factor Xa, Matriptase).
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Sodium Channel Modulation: Recent screens suggest potential activity as a voltage-gated

sodium channel blocker due to its cationic nature at physiological pH.

Mechanistic Pathway (DDAH/NOS Axis)
The following diagram illustrates the intervention point of 2-Methoxypyridine-4-carboximidamide

within the arginine-NO metabolic cascade.
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Caption: Mechanism of Action. The compound inhibits DDAH, causing ADMA accumulation,

which suppresses NO production.[1]

Physicochemical Properties & Formulation
Successful in vivo delivery requires strict adherence to solubility and pH parameters, as the

amidine group is highly basic (pKa ~11-12).
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Property Value/Description Implication for In Vivo Use

Molecular Weight ~187.63 g/mol (HCl salt)
Rapid systemic distribution;

high renal clearance.

Solubility >50 mg/mL in Water/Saline
Excellent for IV/IP

administration.

LogP ~0.1 (Hydrophilic)

Poor blood-brain barrier (BBB)

penetration; low oral

bioavailability.

pKa ~11.5 (Amidine)

Critical: Solutions will be basic.

Must buffer to pH 7.4 to

prevent tissue necrosis.

Appearance
White to off-white hygroscopic

solid
Store in desiccator at -20°C.

Formulation Protocol (Vehicle Selection)
Recommended Vehicle: Phosphate Buffered Saline (PBS), pH 7.4. Avoid DMSO if possible, as

the salt is highly water-soluble.

Step-by-Step Preparation (10 mg/mL Stock):

Weigh 10.0 mg of 2-Methoxypyridine-4-carboximidamide HCl.

Dissolve in 900 µL of sterile DNAse/RNAse-free water. Vortex until clear (usually <30

seconds).

Add 100 µL of 10x PBS to buffer the solution.

Check pH: The amidine moiety may raise pH. Adjust to pH 7.2–7.6 using dilute HCl (0.1 N) if

necessary.

Sterile Filter: Pass through a 0.22 µm PES syringe filter.
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Stability: Use fresh. Do not store aqueous solutions >24 hours at 4°C due to potential

amidine hydrolysis.

Pharmacokinetics (PK) & Dosing Guidelines
Due to its hydrophilic nature and low molecular weight, the compound exhibits "flash" kinetics—

rapid distribution and rapid renal elimination.

Predicted PK Parameters (Mouse)
Tmax (IP): 15–30 minutes.

Half-life (t1/2): 45–90 minutes.

Bioavailability (F): >95% (IP/IV), <20% (PO).

Clearance: Renal (Glomerular filtration).

Recommended Dosing Regimens
Application Route Dose Range Frequency Rationale

Acute DDAH

Inhibition
IV (Bolus) 5 – 10 mg/kg Single Dose

Immediate

saturation of

vascular DDAH.

Chronic Studies IP 20 – 50 mg/kg BID (Twice Daily)

Compensates for

rapid renal

clearance.

Minipump

Infusion
SC 1 – 5 mg/kg/hr Continuous

Maintains

steady-state

inhibition for

>24h.

Experimental Protocols
Protocol A: Assessment of Vascular NO Modulation
(Hypertension Model)
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This protocol validates the compound's efficacy by measuring its ability to raise blood pressure

via NO suppression.

Materials:

Male C57BL/6 mice (8-10 weeks).

Tail-cuff plethysmography system or Telemetry implants.

Formulated Compound (5 mg/mL in PBS).

Workflow:

Baseline: Measure baseline Mean Arterial Pressure (MAP) for 3 days prior to study.

Administration: Administer 30 mg/kg IP of 2-Methoxypyridine-4-carboximidamide HCl.

Monitoring: Measure MAP at T=0.5h, 1h, 2h, 4h, and 6h post-dose.

Endpoint: Collect plasma at T=2h (peak effect).

Analysis:

Physiological: Expect transient increase in MAP (5–15 mmHg) due to reduced

vasodilation.

Biochemical: Quantify plasma ADMA levels using LC-MS/MS. Effective inhibition should

increase plasma ADMA by >50%.

Protocol B: Pharmacokinetic Profiling (Plasma Stability)
Since amidines can be metabolically labile, verifying exposure is critical.
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Serial Sampling

Start: Naive Mice (n=3/timepoint)

Dose: 10 mg/kg IV (Tail Vein)

5 min

30 min

1 hr
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(MRM Mode)
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Caption: Pharmacokinetic workflow for determining half-life and clearance.
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Safety & Toxicology
Warning: This compound is a potent structural mimic of arginine.

Hypotension/Hypertension Paradox: While DDAH inhibition raises BP, high doses (>100

mg/kg) may non-specifically block Sodium Channels or Ganglionic Nicotinic receptors,

leading to acute hypotension or arrhythmia.

Renal Crystallization: High doses in dehydrated animals may lead to crystallization in the

renal tubules. Ensure animals are well-hydrated.

Handling: Wear PPE. Amidine salts are irritants to mucous membranes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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